Cas no 2097954-55-5 (2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid)
2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid
-
- Inchi: 1S/C10H17F2NO4/c1-10(2,3)17-9(16)13-6(8(14)15)4-5-7(11)12/h6-7H,4-5H2,1-3H3,(H,13,16)(H,14,15)/t6-/m0/s1
- InChI Key: FONPOKVADVHMTQ-LURJTMIESA-N
- SMILES: C(O)(=O)[C@H](CCC(F)F)NC(OC(C)(C)C)=O
2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1231977-100mg |
2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid |
2097954-55-5 | 97% | 100mg |
$160 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1231977-250MG |
2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid |
2097954-55-5 | 97% | 250mg |
$255 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1231977-500MG |
2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid |
2097954-55-5 | 97% | 500mg |
$365 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1231977-1G |
2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid |
2097954-55-5 | 97% | 1g |
$520 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1231977-5G |
2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid |
2097954-55-5 | 97% | 5g |
$1560 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1231977-10G |
2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid |
2097954-55-5 | 97% | 10g |
$2605 | 2024-07-21 | |
| Enamine | EN300-7322212-0.05g |
2-{[(tert-butoxy)carbonyl]amino}-5,5-difluoropentanoic acid |
2097954-55-5 | 95.0% | 0.05g |
$1296.0 | 2025-03-11 | |
| Enamine | EN300-7322212-0.1g |
2-{[(tert-butoxy)carbonyl]amino}-5,5-difluoropentanoic acid |
2097954-55-5 | 95.0% | 0.1g |
$1357.0 | 2025-03-11 | |
| Enamine | EN300-7322212-0.25g |
2-{[(tert-butoxy)carbonyl]amino}-5,5-difluoropentanoic acid |
2097954-55-5 | 95.0% | 0.25g |
$1420.0 | 2025-03-11 | |
| Enamine | EN300-7322212-0.5g |
2-{[(tert-butoxy)carbonyl]amino}-5,5-difluoropentanoic acid |
2097954-55-5 | 95.0% | 0.5g |
$1482.0 | 2025-03-11 |
2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid
Comprehensive Overview of 2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid (CAS No. 2097954-55-5)
2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid (CAS No. 2097954-55-5) is a fluorinated Boc-protected amino acid derivative widely utilized in pharmaceutical research, peptide synthesis, and medicinal chemistry. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and difluoromethylene moiety, make it a valuable building block for designing bioactive molecules. This compound has garnered significant attention due to its role in modulating metabolic stability, lipophilicity, and target binding affinity in drug discovery.
The growing demand for fluorinated amino acids in modern therapeutics aligns with trends in precision medicine and proteolysis-targeting chimeras (PROTACs). Researchers frequently search for "Boc-amino acid applications" or "difluorinated compound synthesis," reflecting its relevance in peptide-based drug development. The 5,5-difluoro modification enhances resistance to enzymatic degradation, a critical factor addressed in recent AI-driven molecular optimization studies.
Synthetic protocols for CAS 2097954-55-5 often involve asymmetric hydrogenation or enzymatic resolution to achieve high enantiopurity. Analytical techniques like HPLC and NMR are essential for quality control, as purity impacts its performance in solid-phase peptide synthesis (SPPS). Industry reports highlight its use in GPCR-targeted drugs and kinase inhibitors, particularly in oncology and inflammation research.
Environmental and regulatory considerations for 2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid adhere to green chemistry principles. Recent publications discuss solvent-free activation methods and biocatalytic approaches, addressing sustainability concerns raised in "green peptide synthesis" searches. The compound's logP and pKa values (frequently queried in ADMET prediction tools) contribute to its favorable pharmacokinetic profile.
Emerging applications include its incorporation into macrocyclic peptides and protein degraders, with patent analyses showing a 20% annual growth in related innovations. Cross-disciplinary studies explore its potential in fluorescent probes for biological imaging, leveraging the difluoro group's polarity-sensitive properties. These developments respond to trending queries like "Boc-amino acid in diagnostics" and "fluorine in bioconjugation."
Storage recommendations for CAS 2097954-55-5 emphasize desiccated conditions at -20°C to preserve the Boc group's integrity. Technical discussions often compare its stability with Cbz- or Fmoc-protected analogs, a frequent topic in peptide forum debates. Suppliers typically provide COA documentation with detailed residual solvent and heavy metal analyses.
Future perspectives anticipate expanded use in mRNA display libraries and fragment-based drug design, driven by computational modeling advances. The compound's synergy with click chemistry platforms and DEL technology positions it as a key player in next-generation high-throughput screening workflows. These applications align with industry shifts toward rational drug design and personalized therapeutics.
2097954-55-5 (2-(tert-butoxycarbonylamino)-5,5-difluoro-pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)